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Compound of Interest

Bis(tri-tert-
Compound Name:
butylphosphine)platinum(0)

Cat. No.: B1337045

CAS Number: 60648-70-6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Bis(tri-tert-
butylphosphine)platinum(0), a highly effective and versatile catalyst in organic synthesis.
This document details its chemical and physical properties, safety information, synthesis
protocols, and its applications in catalysis, with a focus on cross-coupling reactions relevant to
pharmaceutical development.

Core Properties and Safety Information

Bis(tri-tert-butylphosphine)platinum(0) is a platinum(0) complex featuring two bulky tri-tert-
butylphosphine ligands. These ligands are crucial for its stability and catalytic activity.[1]

Chemical and Physical Properties

The key chemical and physical properties of Bis(tri-tert-butylphosphine)platinum(0) are
summarized in the table below for easy reference.
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Property Value Reference
CAS Number 60648-70-6
Molecular Formula C24H54P2Pt [1]
Molecular Weight 599.71 g/mol
White to light yellow powder or
Appearance [1]
crystal
Melting Point 260-269 °C
Soluble in organic solvents like
N toluene and benzene;
Solubility ) ) [1]
sparingly soluble in chloroform
and acetone.
Storage Temperature 2-8°C

Safety and Handling

Bis(tri-tert-butylphosphine)platinum(0) is a combustible solid and requires careful handling

in a well-ventilated area. Personal protective equipment, including gloves and safety glasses,

should be worn.
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Hazard Statement

Precautionary Statement

Causes skin irritation

P264 - Wash face, hands and any exposed skin

thoroughly after handling

Causes serious eye irritation

P280 - Wear protective gloves/protective

clothing/eye protection/face protection

May cause respiratory irritation

P261 - Avoid breathing

dust/fume/gas/mist/vapors/spray

P302 + P352 - IF ON SKIN: Wash with plenty of

soap and water

P305 + P351 + P338 - IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing

P304 + P340 - IF INHALED: Remove person to

fresh air and keep comfortable for breathing

Storage Class: 11 - Combustible Solids WGK (Water Hazard Class): 3

Synthesis and Experimental Protocols

A convenient synthesis of Bis(tri-tert-butylphosphine)platinum(0) has been reported in the

Journal of Organometallic Chemistry. The following protocol is adapted from this literature.

Synthesis of Bis(tri-tert-butylphosphine)platinum(0)

Reference: Goel, R. G.; Ogini, W. O.; Srivastava, R. C. J. Organomet. Chem.1981, 214, 405-

417.12][3]

Materials:

e cis-Dichlorobis(tri-tert-butylphosphine)platinum(ll)

e Hydrazine hydrate
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o Ethanol (absolute)

o Diethyl ether

» Nitrogen gas (for inert atmosphere)
Procedure:

e A solution of cis-dichlorobis(tri-tert-butylphosphine)platinum(ll) in ethanol is prepared under
an inert nitrogen atmosphere.

» An excess of hydrazine hydrate is added to the solution.

e The reaction mixture is stirred at room temperature. The progress of the reaction can be
monitored by the precipitation of the product.

e The resulting white precipitate of Bis(tri-tert-butylphosphine)platinum(0) is collected by
filtration.

e The product is washed with ethanol and then diethyl ether.
e The solid is dried under vacuum to yield the final product.

Note: This is a generalized procedure based on the cited literature. For precise quantities and
reaction conditions, it is imperative to consult the original publication.

Catalytic Applications and Mechanisms

Bis(tri-tert-butylphosphine)platinum(0) is a highly effective catalyst for a variety of cross-
coupling reactions, which are fundamental in the synthesis of complex organic molecules,
including active pharmaceutical ingredients.[1] Its utility is particularly noted in reactions like the
Negishi, Suzuki, and Heck couplings.

Catalytic Cycle in Cross-Coupling Reactions

The catalytic activity of Bis(tri-tert-butylphosphine)platinum(0) in cross-coupling reactions
proceeds through a well-established cycle involving oxidative addition, transmetalation (for
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reactions like Suzuki and Negishi), and reductive elimination. The bulky tri-tert-butylphosphine
ligands facilitate the reductive elimination step, which is often rate-determining.
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Caption: Generalized catalytic cycle for a cross-coupling reaction.

Experimental Protocol: Example of a Cross-Coupling
Reaction

While specific protocols for Bis(tri-tert-butylphosphine)platinum(0) are proprietary or less
commonly published than its palladium analogue, the following protocol for a Heck reaction
catalyzed by the palladium counterpart serves as an illustrative example of the reaction
conditions under which the platinum catalyst would likely be effective.

Reaction: Heck Coupling of Chlorobenzene with Butyl Acrylate

Materials:

o Bis(tri-tert-butylphosphine)palladium(0) (as a proxy for the platinum catalyst)
e Chlorobenzene

o Butyl acrylate

» N,N-Dicyclohexylmethylamine (Cy2NMe) as a base

o Toluene (anhydrous)

e Argon gas (for inert atmosphere)
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Procedure:

e An oven-dried reaction flask equipped with a magnetic stir bar and a reflux condenser is
charged with Bis(tri-tert-butylphosphine)palladium(0) under an argon atmosphere.

e Anhydrous toluene is added to dissolve the catalyst.

o Chlorobenzene, butyl acrylate, and N,N-dicyclohexylmethylamine are added sequentially via
syringe.

e The reaction mixture is heated to 100 °C and stirred for 22 hours.

o Upon completion, the reaction is cooled to room temperature, and the product is isolated and
purified using standard techniques such as extraction and column chromatography.

Quantitative Data from a Representative Heck Reaction:

Reactant/Product Amount Molar Eq.
Chlorobenzene 3.20 mL 1.0

Butyl Acrylate 5.50 mL 1.1

Cy2NMe 7.50 mL 11
Pd(P(t-Bu)3)2 0.482 g 0.03

Product Yield - (Typically high)

Note: The conditions and yields for the platinum-catalyzed reaction may vary and would require
optimization.

Applications in Drug Development

The ability of Bis(tri-tert-butylphosphine)platinum(0) to efficiently catalyze the formation of
carbon-carbon and carbon-heteroatom bonds makes it a valuable tool in the synthesis of
complex organic molecules, which is a cornerstone of modern drug discovery and
development. For instance, it has been noted as a catalyst for the synthesis of 5-fluoroalkylated
pyrimidine nucleosides, which are of interest as potential therapeutic agents.
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Caption: Role of the catalyst in a drug development workflow.

Conclusion

Bis(tri-tert-butylphosphine)platinum(0) is a potent and versatile catalyst with significant
applications in organic synthesis, particularly in the construction of molecules relevant to the
pharmaceutical industry. Its well-defined structure and the steric bulk of its phosphine ligands
contribute to its high reactivity and selectivity in a range of cross-coupling reactions. The
detailed protocols and mechanistic insights provided in this guide are intended to facilitate its
effective use in research and development settings. Proper safety precautions are essential
when handling this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

